Cas no 81608-72-2 (10-hydroxy-8,8-dimethyl-2-oxo-7,8-dihydro-2H,6H-pyrano[3,2-g]chromen-7-yl hexopyranoside)

• Product name: 10-hydroxy-8,8-dimethyl-2-oxo-7,8-dihydro-2H,6H-pyrano[3,2-g]chromen-7-yl hexopyranoside
• CAS No: 81608-72-2
• MF: C₂₀H₂₄O₁₀
• MW: 424.398567199707
• CID: 1804201
• PubChem ID: 157904

10-hydroxy-8,8-dimethyl-2-oxo-7,8-dihydro-2H,6H-pyrano[3,2-g]chromen-7-yl hexopyranoside Chemical and Physical Properties

Names and Identifiers

• 10-hydroxy-8,8-dimethyl-2-oxo-7,8-dihydro-2H,6H-pyrano[3,2-g]chromen-7-yl hexopyranoside
• 10-hydroxy-2,2-dimethyl-3-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,4-dihydropyrano[3,2-g]chromen-8-one
• 2H,6H-Benzo(1,2-b:5,4-b')dipyran-2-one, 7-(beta-D-glucopyranosyloxy)-7,8-dihydro-10-hydroxy-8,8-dimethyl-
• DTXSID601002087
• 81608-72-2
• 10-Hydroxy-8,8-dimethyl-2-oxo-7,8-dihydro-2H,6H-benzo[1,2-b:5,4-b']dipyran-7-yl hexopyranoside
• Seseloside

• Inchi： 1S/C20H24O10/c1-20(2)11(28-19-15(25)14(24)13(23)10(7-21)27-19)6-9-5-8-3-4-12(22)29-17(8)16(26)18(9)30-20/h3-5,10-11,13-15,19,21,23-26H,6-7H2,1-2H3
• InChI Key： DJNJDDXGDIUVGC-UHFFFAOYSA-N
• SMILES： O(C1C(C(C(C(CO)O1)O)O)O)C1CC2C=C3C=CC(=O)OC3=C(C=2OC1(C)C)O

Computed Properties

• Exact Mass: 424.13694696g/mol
• Monoisotopic Mass: 424.13694696g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 155Ų
• XLogP3: 0